Cas no 2229570-93-6 (1-(4,6-dichloropyridin-3-yl)cyclopentylmethanamine)

• Product Name: 1-(4,6-dichloropyridin-3-yl)cyclopentylmethanamine
• CAS No: 2229570-93-6
• MF: C₁₁H₁₄Cl₂N₂
• MW: 245.148260593414
• CID: 6341589
• PubChem ID: 165797579
• Update Time: 2025-05-27

1-(4,6-dichloropyridin-3-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dichloropyridin-3-yl)cyclopentylmethanamine
• [1-(4,6-dichloropyridin-3-yl)cyclopentyl]methanamine
• 2229570-93-6
• EN300-1976690

• Inchi： 1S/C11H14Cl2N2/c12-9-5-10(13)15-6-8(9)11(7-14)3-1-2-4-11/h5-6H,1-4,7,14H2
• InChI Key： SXXGOWBKTRJUED-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C1(CN)CCCC1)Cl

Computed Properties

• Exact Mass: 244.0534038g/mol
• Monoisotopic Mass: 244.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(4,6-dichloropyridin-3-yl)cyclopentylmethanamine

Introduction to 1-(4,6-dichloropyridin-3-yl)cyclopentylmethanamine (CAS No. 2229570-93-6)

1-(4,6-dichloropyridin-3-yl)cyclopentylmethanamine (CAS No. 2229570-93-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and features a cyclopentylmethanamine moiety attached to a dichloropyridine ring. The combination of these functional groups imparts distinct chemical and biological characteristics, making it a promising candidate for various research and development activities.

The synthesis of 1-(4,6-dichloropyridin-3-yl)cyclopentylmethanamine involves a multi-step process that typically begins with the preparation of the dichloropyridine ring, followed by the introduction of the cyclopentylmethanamine group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its broader application in both academic and industrial settings.

In terms of its chemical properties, 1-(4,6-dichloropyridin-3-yl)cyclopentylmethanamine exhibits high stability under various conditions, including temperature and pH variations. This stability is crucial for its use in long-term studies and formulations. Additionally, the compound's solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for a wide range of experimental protocols.

The biological activity of 1-(4,6-dichloropyridin-3-yl)cyclopentylmethanamine has been extensively studied in recent years. One of the key areas of interest is its potential as a modulator of specific receptors and enzymes. For instance, research has shown that this compound can interact with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are targets for many therapeutic agents. The ability to modulate GPCRs opens up possibilities for developing new treatments for conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

Another significant aspect of 1-(4,6-dichloropyridin-3-yl)cyclopentylmethanamine is its role in drug discovery and development. Its unique structure allows it to serve as a lead compound for the design of more potent and selective drugs. Through structure-activity relationship (SAR) studies, researchers can optimize the compound's properties to enhance its efficacy and reduce potential side effects. This approach has been successfully applied in the development of several drug candidates that are currently undergoing clinical trials.

The safety profile of 1-(4,6-dichloropyridin-3-yl)cyclopentylmethanamine is also an important consideration. Preclinical studies have demonstrated that it exhibits low toxicity at therapeutic concentrations, making it a viable option for further development. However, ongoing research is necessary to fully understand its long-term effects and any potential interactions with other drugs or biological systems.

In conclusion, 1-(4,6-dichloropyridin-3-yl)cyclopentylmethanamine (CAS No. 2229570-93-6) represents a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, combined with its favorable chemical and biological properties, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, contributing to the advancement of healthcare and medicine.